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Compound of Interest

Compound Name: Fosamprenavir

Cat. No.: B15605565

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory professionals working with Fosamprenavir. Adherence to these
protocols is critical to ensure personnel safety and minimize occupational exposure.

Fosamprenavir calcium is classified as a hazardous drug and requires specific handling
procedures. It is suspected of causing cancer and damaging fertility or the unborn child. It may
also cause damage to organs through prolonged or repeated exposure and causes skin
irritation.[1] This guide outlines the necessary personal protective equipment (PPE), operational
plans for handling and disposal, and emergency spill response.

Personal Protective Equipment (PPE)

The selection and proper use of PPE is the primary defense against exposure to
Fosamprenavir. All personnel must receive training on the correct donning and doffing
procedures for the equipment listed below.
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PPE Item Specification Purpose
Double-gloving with Prevents skin contact and
Gl chemotherapy-rated nitrile absorption. The outer glove
oves
gloves (tested to ASTM D6978  should be removed in the
standard).[2][3] containment area.
Disposable, solid-front, back- Protects the body from
Gown closing gown made of a low- splashes and aerosol

permeability fabric.[2][3][4]

contamination.

Respiratory Protection

A NIOSH-approved N95
respirator is the minimum
requirement.[4] For procedures
with a high risk of
aerosolization, a Powered Air-
Purifying Respirator (PAPR) is

required.

Prevents inhalation of
aerosolized particles of the

antiviral agent.

Eye Protection

Chemical splash goggles or a
full-face shield.[5]

Protects the eyes from

splashes and aerosols.

Shoe Covers

Disposable, slip-resistant shoe

covers.[2]

Prevents the tracking of
contaminants out of the

laboratory.

Occupational Exposure and Hazard Information

While specific Occupational Exposure Limits (OELSs) for Fosamprenavir have not been

established, it is classified with several hazards that necessitate careful handling.
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Hazard Classification Description

Carcinogenicity Category 2: Suspected of causing cancer.[1]

Category 2: Suspected of damaging fertility or

Reproductive Toxicity the unborn child.[1]

Specific Target Organ Toxicity (Repeated Category 2: May cause damage to organs
Exposure) through prolonged or repeated exposure.[1]
Skin Irritation Category 2: Causes skin irritation.[1][6]
Acute Oral Toxicity Category 4: Harmful if swallowed.[6]

Acute Inhalation Toxicity Category 4: Harmful if inhaled.[6]

Eye Irritation Category 2A: Causes serious eye irritation.[6]

Operational Plan: Handling and Disposal

All handling of Fosamprenavir must occur within a certified Class Il Biosafety Cabinet (BSC) to
ensure personnel, product, and environmental protection.

Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the
work area within the BSC by lining it with a disposable, absorbent pad.

» Weighing and Aliquoting: Conduct all weighing and preparation of Fosamprenavir solutions
within the BSC to contain any dust or aerosols.

e Post-Procedure Cleanup: Upon completion of the experiment, decontaminate all surfaces
and equipment within the BSC using a suitable disinfectant.

o Waste Segregation: Segregate all contaminated waste into appropriately labeled, leak-proof
containers.

» Doffing PPE: Doff PPE in the designated area, following the correct procedure to avoid self-
contamination.
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» Hygiene: Thoroughly wash hands and any exposed skin with soap and water immediately
after removing PPE.

Disposal Plan:

Proper disposal of waste contaminated with Fosamprenavir is crucial to prevent environmental
contamination and accidental exposure.

Waste Type Container Disposal Pathway

Autoclave to deactivate the
) Labeled, leak-proof, puncture- o
Solid Waste ] ] antiviral agent, followed by
resistant biohazard bags. o ]
incineration.[4]

Chemical disinfection with a

validated disinfectant, followed
o Labeled, sealed, and leak- _ , _
Liquid Waste ) by disposal in accordance with
proof containers. o
institutional and local

regulations.
Puncture-resistant sharps Autoclave followed by
Sharps ) o )
containers. incineration.[4]

Emergency Protocol: Spill Management

In the event of a Fosamprenavir spill, immediate and correct action is critical to contain the
contamination and ensure personnel safety.

Caption: Workflow for managing a Fosamprenavir spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Instructions for Cleaning Spills of Liquid Hazardous Drugs | Duke OESO [safety.duke.edu]
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Fosamprenavir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605565#personal-protective-equipment-for-

handling-fosamprenavir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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